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Compound of Interest

Compound Name: Direct Yellow 50

Cat. No.: B1583531

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dyeing of cotton substrates with
C.l. Direct Yellow 50 (CAS: 3214-47-9) for research purposes. The protocols detailed below
cover material preparation, a standard exhaust dyeing procedure, and post-treatment fixation
to enhance fastness properties.

Application Notes

C.l. Direct Yellow 50 is a water-soluble, anionic, double-azo direct dye with a high affinity for
cellulosic fibers such as cotton.[1][2] Its primary application method is "direct” dyeing from an
agueous bath, where the dye molecules are adsorbed by the cotton fibers and held by non-
covalent forces like hydrogen bonds and van der Waals forces.[2]

The dyeing mechanism is significantly influenced by electrolytes (e.g., sodium chloride) and
temperature.[3][4] When immersed in water, cotton fibers develop a negative surface charge,
which repels the anionic dye molecules.[4][5] The addition of salt neutralizes this repulsion,
promoting dye exhaustion onto the fiber.[6][7][8] The process is typically performed at elevated
temperatures (80-95°C) to facilitate dye diffusion and penetration into the fiber structure.[9][10]
For Direct Yellow 50, maximum affinity for cellulose is achieved around 80°C.[1][11]

Due to the nature of the dye-fiber interaction, direct dyes often exhibit poor to moderate wash
fastness.[9][10] A post-treatment with a cationic fixing agent is highly recommended to improve
these properties by forming a less soluble complex within the fiber.[10][12]
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Material and Reagent Data

2.1 Dye Characteristics: C.l. Direct Yellow 50

Property Value Reference
C.l. Direct Yellow 50, C.I.
C.l. Name [1][13]
29025
CAS Number 3214-47-9 [1][11][13][14]
Molecular Formula C35H24N6NasO13S4 [1][11][13][15]
Molecular Weight 956.82 g/mol [1][11][13][16]
Appearance Yellow to Orange Powder [11][14][17]
- Good; 60 g/L (60°C), 80 g/L
Water Solubility [1][11]
(97°C)
2.2 Required Reagents and Materials
Reagent /| Material Grade | Specification Purpose
C.l. Direct Yellow 50 Dye Content = 95% Colorant

Cotton Substrate

100% Scoured & Bleached
(RFD)

Material to be dyed

Sodium Chloride (NaCl)

ACS Reagent Grade

Exhausting Agent

Sodium Carbonate (Na2CO3)

ACS Reagent Grade

pH Control (Alkalinity)

Cationic Fixing Agent

Commercial Grade

Improves Wash Fastness

Water

Distilled or Deionized

Solvent

Experimental Workflow Diagram

The following diagram outlines the complete workflow for dyeing cotton with Direct Yellow 50,

from preparation to final analysis.
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Preparation Phase

1. Fabric Preparation
(Scoured & Weighed)

2. Dye & Chemical
Stock Solution Prep

Dyeing & Fixation Phase

3. Dye Bath Preparation
(Dye, Na2COs, Water)

4. Exhaust Dyeing Process
(Temp Ramp, Salt Addition)

5. Rinsing
(Remove unfixed dye)

6. Cationic Fixation

(After-treatment)

7. Final Rinse & Dry

Analysis Phase

8. Characterization

(Colorimetry, Fastness Testing)
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Experimental workflow for dyeing cotton with Direct Yellow 50.
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Detailed Experimental Protocol: Exhaust Dyeing

This protocol is based on a standard laboratory exhaust dyeing procedure.[18] All calculations

are based on the weight of the fabric (owf).

4.1 Pre-treatment of Cotton Substrate

o Use 100% cotton fabric that has been industrially scoured and bleached (Ready For Dyeing -

RFD) to ensure uniform dye uptake.

o Cut the fabric to the desired size and record its precise dry weight.

4.2 Dye Bath Preparation The following table provides reagent calculations for achieving

different shade depths on a 10-gram cotton sample, using a Material-to-Liquor Ratio (MLR) of

1:30.
. Medium Shade
Parameter Light Shade (0.5%) Dark Shade (3.0%)
(1.5%)
Weight of Fabric 10.0g 10.0g 10.0g
Total Bath Volume
300 mL 300 mL 300 mL
(MLR 1:30)
Direct Yellow 50 (1 g/L
5.0 mL 15.0 mL 30.0 mL
Sol.)
Sodium Carbonate
0.59g/L(0.159) 0.59g/L(0.15¢9) 1.0g/L (0.30 @)
(Na2CO0s)
Sodium Chloride
59/L(1.509) 10g/L (3.09) 20 g/L (6.0 9)

(NaCl)[10]

4.3 Exhaust Dyeing Procedure

» Prepare the dye bath by adding the calculated amount of Direct Yellow 50 stock solution

and sodium carbonate to the required volume of deionized water.[10]

« Introduce the dry cotton fabric into the dye bath at an initial temperature of 40°C.[10]
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o Agitate the bath for 15-20 minutes to ensure even wetting of the fabric.[9][10]
o Gradually increase the temperature of the dye bath to 90-95°C over 30 minutes.

o Once the target temperature is reached, begin adding the calculated amount of pre-
dissolved sodium chloride in 2-3 portions over 15 minutes. This gradual addition helps
ensure level (even) dyeing.[10]

e Maintain the dyeing process at 90-95°C for 45-60 minutes with continuous agitation.[9][10]

» After the dyeing time is complete, cool the bath to 60-70°C over 15 minutes to enhance dye
exhaustion.[9][10]

» Remove the fabric from the dye bath and rinse thoroughly with cold running water until the
water runs clear.

Post-Treatment Protocol: Cationic Fixation
This step is critical for improving the poor wash fastness characteristic of direct dyes.[9][10]
5.1 Fixing Bath Preparation

o Prepare a fresh bath with a cationic fixing agent at a concentration of 1-2% on the weight of
the fabric (e.qg., for 10g fabric, use 0.1-0.2g of fixing agent).

e Use the same MLR as the dyeing step (e.g., 1:30) and adjust the pH according to the
manufacturer's specifications, typically to a slightly acidic or neutral pH.

5.2 Fixation Procedure

Immerse the rinsed, dyed fabric into the fixing bath at 40°C.

Agitate for 20-30 minutes.

Remove the fabric, gently squeeze out excess liquor, and give it one light cold rinse.

Dry the fabric in an oven or air-dry at room temperature.
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Data Presentation & Analysis

6.1 Summary of Key Dyeing Parameters

Parameter

Recommended Value

Purpose | Notes

Ratio of fabric weight to bath

Material-to-Liquor Ratio (MLR)  1:20to 1:40 volume. Affects dye
concentration.[2]
) Optimal range for dye diffusion
Dyeing Temperature 80 - 95°C

and affinity.[1][9][10]

pH

Neutral to weakly alkaline

Maintained with Sodium

Carbonate.

Electrolyte (NaCl)

5-20¢g/L

Promotes dye exhaustion by
neutralizing fiber surface
charge.[10][19]

Dyeing Time

45 - 60 min at top temp.

Allows for sufficient dye

penetration and fixation.[10]

Fixation Temperature

30 -50°C

Standard temperature for
applying cationic fixing agents.
[20]

6.2 Methods for Analysis

o Dye Exhaustion (%E): The percentage of dye uptake can be quantified by measuring the

absorbance of the dye bath solution before and after dyeing using a UV-Vis
spectrophotometer.[21][22][23]

e Color Strength (K/S): The color intensity on the dried fabric can be measured using a

reflectance spectrophotometer to obtain K/S values.[23]

» Wash Fastness: Evaluate the resistance of the dye to washing by following standard
methods such as ISO 105-C06 or AATCC 61.
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Safety Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including safety glasses,
gloves, and a lab coat.

o Handle dye powders in a well-ventilated area or fume hood to avoid inhalation of fine dust.

o Consult the Safety Data Sheet (SDS) for C.I. Direct Yellow 50 and all other chemicals
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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